Cas no 2248214-08-4 ((2R)-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol)

• Product Name: (2R)-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol
• CAS No: 2248214-08-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6221289
• PubChem ID: 137937578
• Update Time: 2025-10-31

(2R)-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol
• EN300-6507164
• 2248214-08-4
• (2R)-2-{bicyclo[4.1.0]heptan-3-yl}propan-1-ol

• Inchi： 1S/C10H18O/c1-7(6-11)8-2-3-9-5-10(9)4-8/h7-11H,2-6H2,1H3/t7-,8?,9?,10?/m0/s1
• InChI Key： QQTAUUMORUGDKF-KJTVYLTBSA-N
• SMILES： OC[C@H](C)C1CCC2CC2C1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol

Introduction to (2R)-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol (CAS No. 2248214-08-4)

(2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural properties and potential applications in drug development. This compound, identified by its CAS number 2248214-08-4, has garnered attention due to its complex bicyclic structure and its role as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) consists of a propan-1-ol moiety linked to a bicyclo[4.1.0]heptanyl group, which contributes to its distinct stereochemistry and reactivity. This arrangement makes it a valuable scaffold for the design of novel pharmacological agents, particularly those targeting neurological and cardiovascular disorders.

In recent years, there has been a growing interest in the development of chiral compounds for therapeutic applications, owing to their enhanced specificity and efficacy compared to their racemic counterparts. The stereochemistry of (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) is particularly noteworthy, as the (2R) configuration has been shown to exhibit favorable biological activity in several preclinical studies.

Recent research has highlighted the potential of (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) as a building block for the synthesis of potent inhibitors of enzymes involved in inflammation and pain signaling. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The bicyclo[4.1.0]heptanyl moiety in (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) also contributes to its pharmacological profile by influencing membrane permeability and binding affinity to biological targets. This structural feature has been exploited in the design of novel drug candidates that exhibit improved pharmacokinetic properties, including enhanced solubility and reduced metabolic clearance.

In addition to its applications in inflammation and pain management, (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) has shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can interact with specific neurotransmitter receptors, potentially leading to the development of new therapies for conditions such as depression and anxiety.

The synthesis of (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) presents unique challenges due to its complex stereochemistry and the need for precise control over reaction conditions. However, advances in synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have made it increasingly feasible to produce this compound on a scalable basis.

The growing body of evidence supporting the therapeutic potential of (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) has prompted further investigation into its mechanism of action and potential clinical applications. Ongoing research aims to elucidate how this compound interacts with biological targets at the molecular level, which will provide valuable insights for drug design and optimization.

In conclusion, (2R-2-(3-Bicyclo[4.1.0]heptanyl)propan-1-ol) represents a promising compound in the realm of chemical biology and pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers seeking to develop novel therapeutic agents for a wide range of diseases.